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Cat. No.: B10822149 Get Quote

For Researchers, Scientists, and Drug Development
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Introduction

Magnesium oxybate, the magnesium salt of gamma-hydroxybutyric acid (GHB), is a central

nervous system depressant. It is a key component of the lower-sodium oxybate formulation,

Xywav®, which is approved for the treatment of cataplexy and excessive daytime sleepiness in

patients with narcolepsy. This guide provides a comprehensive overview of the chemical

properties of magnesium oxybate, including its synthesis, analytical methods, and the

signaling pathways of its constituent ions.

Core Chemical Properties
Magnesium oxybate is an organic magnesium salt consisting of one magnesium cation and

two 4-hydroxybutanoate anions.[1] Its chemical and physical properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₈H₁₄MgO₆ [2]

Molecular Weight 230.50 g/mol [2]

IUPAC Name
magnesium bis(4-

hydroxybutanoate)
[2]

CAS Number 82316-98-1

Melting Point

Anhydrous: 172-174 °C

Hydrated (5 H₂O): 76-78 °C

Hydrated: 105-107 °C (with

effervescence)

[1]

Solubility

Water: 1 g in 2 mL at room

temperature Methanol: Soluble

Ethanol: Soluble Ether:

Insoluble Hydrocarbons:

Insoluble

[1]

pKa (of 4-hydroxybutyric acid) 4.72 [3]

Appearance Colorless crystalline solid [1]

Synthesis and Purification
Magnesium oxybate can be synthesized through the reaction of gamma-butyrolactone (GBL)

with magnesium hydroxide in an aqueous solution. The following is a representative laboratory-

scale synthesis protocol.

Experimental Protocol: Synthesis of Magnesium Oxybate

Materials:

Gamma-butyrolactone (GBL)

Magnesium hydroxide (Mg(OH)₂)

Acetone
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Distilled water

Procedure:

Suspend magnesium hydroxide in distilled water in a reaction vessel equipped with a stirrer.

Slowly add gamma-butyrolactone to the suspension while stirring.

Heat the mixture to approximately 80°C and maintain this temperature with continuous

stirring for several hours to facilitate the reaction.

Monitor the reaction completion, for example, by observing the dissolution of magnesium

hydroxide.

Once the reaction is complete, cool the solution.

Purify the product by repeated washing with acetone followed by decantation to remove

unreacted starting materials and byproducts.

The resulting viscous syrup is allowed to crystallize at room temperature.

The crystalline mass is then collected, ground, and dried.[1]

Logical Relationship: Synthesis of Magnesium Oxybate
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Gamma-butyrolactone (GBL)

Reaction
(Heating and Stirring)Magnesium Hydroxide (Mg(OH)₂)

Water

Purification
(Acetone Wash) Crystallization Drying Magnesium Oxybate
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Sample Preparation

HPLC Analysis

Data Analysis

Weigh Sample

Dissolve in Mobile Phase

Dilute to Concentration

Filter

Inject into HPLC

Separation on C18 Column

UV Detection

Integrate Peak Area

Quantify Concentration
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Neuronal Functions

Overall Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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